Cas no 14585-67-2 (1H-Indene-3-ethanamine,N,N-diethyl-)

• Product name: 1H-Indene-3-ethanamine,N,N-diethyl-
• CAS No: 14585-67-2
• MF: C₁₅H₂₁N
• MW: 215.33394
• CID: 204814
• PubChem ID: 203495

1H-Indene-3-ethanamine,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-3-ethanamine,N,N-diethyl-
• N,N-diethyl-2-(3H-inden-1-yl)ethanamine
• BRN 2937937
• Indene-3-ethylamine, N,N-diethyl-
• 14585-67-2
• DTXSID10163170
• N,N-Diethylindene-3-ethylamine
• 4-12-00-02996 (Beilstein Handbook Reference)

• Inchi： InChI=1S/C15H21N/c1-3-16(4-2)12-11-14-10-9-13-7-5-6-8-15(13)14/h5-8,10H,3-4,9,11-12H2,1-2H3
• InChI Key： MEJZJTAKIQXXFH-UHFFFAOYSA-N
• SMILES： C(N(CC)CCC1C2C(=CC=CC=2)CC=1)C

Computed Properties

• Exact Mass: 215.16753
• Monoisotopic Mass: 215.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 3.3

Experimental Properties

• Density: 0.975
• Boiling Point: 310.9°Cat760mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.543
• PSA: 3.24